N-(4-bromo-2-fluorophenyl)-N'-phenylthiourea

• IUPAC Name: 1-(4-bromo-2-fluorophenyl)-3-phenylthiourea
• InChI: InChI=1S/C13H10BrFN2S/c14-9-6-7-12(11(15)8-9)17-13(18)16-10-4-2-1-3-5-10/h1-8H,(H2,16,17,18)
• InChI Key: VDTDFVAFDHZFAK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=S)NC2=C(C=C(C=C2)Br)F
• Molecular Formula: C13H10BrFN2S
• Molecular Weight: 325.20 g/mol

Description

N-(4-bromo-2-fluorophenyl)-N'-phenylthiourea, also known as BFTU, is a chemical compound that belongs to the class of thioureas. It is widely used in scientific research as a tool to study various biochemical and physiological processes. BFTU has been shown to have a wide range of applications, including as a catalyst for organic synthesis, as an inhibitor of protein tyrosine phosphatases, and as a modulator of ion channels.

Mechanism of Action

The mechanism of action of N-(4-bromo-2-fluorophenyl)-N'-phenylthiourea depends on its specific application. As an inhibitor of protein tyrosine phosphatases, N-(4-bromo-2-fluorophenyl)-N'-phenylthiourea binds to the active site of the enzyme, preventing it from dephosphorylating its substrate. As a modulator of ion channels, N-(4-bromo-2-fluorophenyl)-N'-phenylthiourea interacts with the channel protein, altering its conformation and thereby modulating its activity.
Biochemical and Physiological Effects:
N-(4-bromo-2-fluorophenyl)-N'-phenylthiourea has a wide range of biochemical and physiological effects, depending on its specific application. As an inhibitor of protein tyrosine phosphatases, N-(4-bromo-2-fluorophenyl)-N'-phenylthiourea has been shown to modulate cellular signaling pathways, leading to changes in cellular proliferation, differentiation, and apoptosis. As a modulator of ion channels, N-(4-bromo-2-fluorophenyl)-N'-phenylthiourea can alter the excitability of cells, leading to changes in their electrical activity and the transmission of signals between cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-bromo-2-fluorophenyl)-N'-phenylthiourea in lab experiments is its versatility. N-(4-bromo-2-fluorophenyl)-N'-phenylthiourea can be used to study a wide range of biochemical and physiological processes, making it a valuable tool for researchers in many different fields. Another advantage of N-(4-bromo-2-fluorophenyl)-N'-phenylthiourea is its relative ease of synthesis and purification. However, one limitation of N-(4-bromo-2-fluorophenyl)-N'-phenylthiourea is that it can be toxic at high concentrations, which can limit its usefulness in certain applications.

Future Directions

There are many potential future directions for research on N-(4-bromo-2-fluorophenyl)-N'-phenylthiourea. One area of interest is the development of more potent and selective inhibitors of protein tyrosine phosphatases, which could have therapeutic applications in the treatment of diseases such as cancer and diabetes. Another area of interest is the development of new ion channel modulators, which could have applications in the treatment of neurological and cardiovascular diseases. Additionally, there is potential for the development of new synthetic methods for the production of N-(4-bromo-2-fluorophenyl)-N'-phenylthiourea and related compounds, which could improve the efficiency and sustainability of their production.

Synthesis Methods

N-(4-bromo-2-fluorophenyl)-N'-phenylthiourea can be synthesized using a variety of methods, including the reaction of 4-bromo-2-fluoroaniline with thiocarbamide, or by reacting 4-bromo-2-fluoroaniline with phenyl isothiocyanate. The resulting product can be purified using a variety of techniques, including recrystallization or column chromatography.

Scientific Research Applications

N-(4-bromo-2-fluorophenyl)-N'-phenylthiourea has been widely used in scientific research as a tool to study various biochemical and physiological processes. One of the most common applications of N-(4-bromo-2-fluorophenyl)-N'-phenylthiourea is as an inhibitor of protein tyrosine phosphatases, which are enzymes that play a critical role in cellular signaling pathways. N-(4-bromo-2-fluorophenyl)-N'-phenylthiourea has also been shown to modulate the activity of ion channels, which are critical for the regulation of cellular excitability and the transmission of signals between cells.